Cas no 104481-25-6 (4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester)

4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester structure
104481-25-6 structure
Product Name:4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester
CAS No:104481-25-6
MF:C17H21N3O2S
MW:331.432542562485
CID:1148116
Update Time:2024-07-26

4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester
    • 4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethyl ester
    • Inchi: 1S/C17H21N3O2S/c1-2-22-16(21)15-13-23-17(18-15)20-10-8-19(9-11-20)12-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
    • InChI Key: JISJEYVLPPWLOT-UHFFFAOYSA-N
    • SMILES: S1C=C(C(OCC)=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Computed Properties

  • Exact Mass: 331.13563

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 459.8±55.0 °C(Predicted)
  • PSA: 45.67
  • pka: 6.80±0.10(Predicted)

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